![molecular formula C19H24N4O2 B4389475 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4389475.png)
2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone
Overview
Description
2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone, also known as EF5, is a small molecule that has been extensively studied for its potential use in cancer therapy. EF5 is a hypoxia-selective nitroimidazole that is able to selectively bind to hypoxic cells in tumors, making it a promising candidate for use in cancer treatment.
Mechanism of Action
2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone is able to selectively bind to hypoxic cells in tumors due to its unique chemical structure. Once bound, 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone undergoes a reduction reaction that produces a highly reactive species that can damage DNA and other cellular components. This damage can lead to cell death, making 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone a potential cancer therapy.
Biochemical and Physiological Effects:
2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone has been shown to have a number of biochemical and physiological effects in cancer cells. These include the activation of signaling pathways involved in cell death, the inhibition of DNA repair mechanisms, and the induction of oxidative stress. These effects contribute to the ability of 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone to selectively kill hypoxic cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone is its ability to selectively bind to hypoxic cells in tumors, which makes it a valuable tool for studying the effects of hypoxia on cancer cells. However, 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone can also be toxic to normal cells, which can limit its use in certain experiments. Additionally, the synthesis of 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone can be challenging and time-consuming, which can limit its availability for research purposes.
Future Directions
There are a number of potential future directions for research on 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone. One area of interest is the development of new 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone analogs that may have improved pharmacological properties. Another area of interest is the use of 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone as a diagnostic tool to identify hypoxic regions in tumors. Finally, 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone may have potential applications in other areas of medicine, such as cardiovascular disease and stroke, where hypoxia is a contributing factor.
Scientific Research Applications
2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone has been extensively studied for its potential use in cancer therapy. Its ability to selectively bind to hypoxic cells in tumors makes it a promising candidate for use in combination with other cancer drugs. 2-(4-ethyl-1-piperazinyl)-7-(2-furyl)-4-methyl-7,8-dihydro-5(6H)-quinazolinone has also been used as a diagnostic tool to identify hypoxic regions in tumors, which can help guide treatment decisions.
properties
IUPAC Name |
2-(4-ethylpiperazin-1-yl)-7-(furan-2-yl)-4-methyl-7,8-dihydro-6H-quinazolin-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-3-22-6-8-23(9-7-22)19-20-13(2)18-15(21-19)11-14(12-16(18)24)17-5-4-10-25-17/h4-5,10,14H,3,6-9,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWWYQMBMVOXKMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=NC(=C3C(=N2)CC(CC3=O)C4=CC=CO4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.